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Compound of Interest

1-Bromo-4-
Compound Name:
(methoxymethyl)benzene

Cat. No.: B072038

1-Bromo-4-(methoxymethyl)benzene, also known as 4-Bromobenzyl methyl ether, is an
aromatic compound with the chemical formula CsHoBrO.[1][2] Its structure consists of a
benzene ring substituted with a bromo group and a methoxymethyl group at the para position.
This substitution pattern imparts specific chemical reactivity and physical properties that are
crucial for its application in various synthetic pathways.

Physicochemical Properties

A summary of the key physicochemical properties of 1-Bromo-4-(methoxymethyl)benzene is
presented in the table below. These parameters are fundamental for its handling, purification,
and use in chemical reactions.
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Property Value Source(s)
CAS Number 1515-88-4 [1]12113]
Molecular Formula CsHsBrO [11[2][3]
Molecular Weight 201.06 g/mol [1]
Appearance Colorless liquid [1]

Boiling Point 110-112 °C at 8 mmHg [1]

Melting Point -15°C [1]

Density 1.406 g/mL at 25 °C [1]
Refractive Index (n20/D) 1.5470

Flash Point 106 °C (223.0 °F) - closed cup [1]

The Critical Parameter: Boiling Point Determination

The boiling point is a critical physical constant for a liquid, indicating its volatility and the
temperature at which its vapor pressure equals the surrounding atmospheric pressure. For 1-
Bromo-4-(methoxymethyl)benzene, the literature reports a boiling point of 110-112 °C at a
reduced pressure of 8 mmHg.[1] This suggests that the compound is susceptible to
decomposition at its normal boiling point under atmospheric pressure, making vacuum
distillation the preferred method for purification.

Rationale for Vacuum Distillation

The choice to determine the boiling point under reduced pressure is a deliberate experimental
decision rooted in the chemical nature of the compound. Many organic molecules, particularly
those with functional groups that can be sensitive to high temperatures, may decompose,
oxidize, or undergo side reactions when heated to their atmospheric boiling points. By reducing
the pressure, the boiling point is significantly lowered, allowing for distillation at a temperature
that preserves the integrity of the molecule. This is a cornerstone of ensuring the purity and
identity of the substance, which is paramount in research and drug development.
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Experimental Protocol for Boiling Point Determination
under Reduced Pressure

The following protocol outlines a robust method for determining the boiling point of 1-Bromo-4-
(methoxymethyl)benzene. This procedure is designed to be self-validating by incorporating
precise control and measurement of both temperature and pressure.

Materials:

1-Bromo-4-(methoxymethyl)benzene (crude or to be purified)
« Distillation flask (round-bottom flask)

« Distillation head with a thermometer adapter
e Condenser (Liebig or Graham)

¢ Receiving flask

e Vacuum adapter

o Calibrated thermometer

e Manometer (for pressure measurement)

e Vacuum pump

o Heating mantle with a stirrer

» Boiling chips or a magnetic stir bar

 Inert gas source (e.g., Nitrogen or Argon)
Procedure:

o Apparatus Setup: Assemble the vacuum distillation apparatus as depicted in the workflow
diagram below. Ensure all glass joints are properly sealed with vacuum grease to maintain a
stable vacuum.
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o Sample Preparation: Place a magnetic stir bar or boiling chips into the distillation flask and
add the 1-Bromo-4-(methoxymethyl)benzene sample. The flask should not be more than
two-thirds full.

o System Evacuation: Connect the vacuum pump to the system via the vacuum adapter.
Slowly and carefully evacuate the system to the desired pressure, in this case,
approximately 8 mmHg. Monitor the pressure using a calibrated manometer.

o Heating and Distillation: Once the target pressure is stable, begin heating the distillation flask
gently using the heating mantle. The stirring should be active to ensure smooth boiling.

o Temperature Reading: Observe the temperature on the thermometer placed in the distillation
head. The boiling point is recorded as the temperature at which the vapor and liquid are in
equilibrium, characterized by a steady condensation of the liquid on the thermometer bulb
and a constant temperature reading.

» Data Collection: Record the stable temperature reading and the corresponding pressure. For
1-Bromo-4-(methoxymethyl)benzene, this should be in the range of 110-112 °C at 8
mmHg.[1]

o Conclusion of Distillation: Once the distillation is complete, turn off the heater and allow the
system to cool down to room temperature before slowly releasing the vacuum.

Experimental Workflow Diagram

Apparatus Setup Distillation Procedure Post-Distillation
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Caption: Workflow for the determination of the boiling point of 1-Bromo-4-
(methoxymethyl)benzene under reduced pressure.
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Purification via Vacuum Distillation

The purity of a substance is a critical factor that can significantly influence its physical
properties, including the boiling point. Impurities can either elevate or depress the boiling point.
Therefore, purification of 1-Bromo-4-(methoxymethyl)benzene is often a necessary precursor
to its use in synthesis. The same vacuum distillation setup used for boiling point determination
is the primary method for its purification.

Purification Protocol

The protocol for purification is an extension of the boiling point determination. The key
difference is the collection of fractions.

Initial Setup and Distillation: Follow steps 1-4 of the boiling point determination protocol.

o Fraction Collection: As the distillation begins, discard the initial fraction (forerun), which may
contain more volatile impurities.

e Main Fraction: Collect the fraction that distills at a constant temperature and pressure (110-
112 °C at 8 mmHg). This is the purified 1-Bromo-4-(methoxymethyl)benzene.

o Final Fraction: As the distillation nears completion, the temperature may start to rise,
indicating the presence of less volatile impurities. Stop the distillation before these impurities
co-distill with the product.

o Characterization: The purity of the collected fraction should be confirmed by analytical
techniques such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR)
spectroscopy.

Purification Workflow Diagram
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Caption: A logical workflow for the purification of 1-Bromo-4-(methoxymethyl)benzene via
vacuum distillation.

Safety and Handling
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1-Bromo-4-(methoxymethyl)benzene is classified as an irritant. It is harmful if swallowed,
causes skin irritation, and serious eye irritation, and may cause respiratory irritation.[4]
Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab
coat, should be worn when handling this chemical. All work should be conducted in a well-
ventilated fume hood.

Conclusion

This technical guide has provided a detailed examination of the boiling point of 1-Bromo-4-
(methoxymethyl)benzene, a crucial parameter for its purification and application. The
rationale behind using vacuum distillation for both boiling point determination and purification
has been explained, emphasizing the importance of preserving the compound's integrity. The
provided protocols and diagrams serve as a practical resource for scientists and researchers
working with this versatile synthetic intermediate. Adherence to these methodologies will
ensure the reliable and safe use of 1-Bromo-4-(methoxymethyl)benzene in a laboratory
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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